1-Allyl-2-fluoro-4-nitrobenzene

• CAS No.: 1820000-34-7
• Molecular Formula: C9H8FNO2
• Molecular Weight: 181.16 g/mol
• IUPAC Name: 2-fluoro-4-nitro-1-prop-2-enylbenzene
• InChI: InChI=1S/C9H8FNO2/c1-2-3-7-4-5-8(11(12)13)6-9(7)10/h2,4-6H,1,3H2
• InChI Key: FOOMFHJLIFUIGG-UHFFFAOYSA-N
• SMILES: C=CCC1=C(C=C(C=C1)[N+](=O)[O-])F

Description

1-Allyl-2-fluoro-4-nitrobenzene is a useful research compound. Its molecular formula is C9H8FNO2 and its molecular weight is 181.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Fluoro-4-nitroaniline (5 g, 32.0 mmol) was added to a solution of 3-bromoprop-1-ene (41.5 mL, 480 mmol) and tert-butyl nitrite (5.76 mL, 48.0 mmol) in 32 mL of degassed anhydrous CH3CN at 18-19° C. under nitrogen. At the end of the addition of the arylamine, another half-equivalent of tert-butyl nitrite (1.180 mL, 16.01 mmol) was added; the reaction was stirred at room temperature for 1 hr. The reaction was concentrated under reduced pressure to remove the volatile material. The residue was purified by silica gel flash chromatography, 100% Heptane-5% Ethyl Acetate/95% Heptane, to give 1-allyl-2-fluoro-4-nitrobenzene (2.98 g). 1H NMR (400 MHz, DMSO-d6) δ 3.51 (dd, J=6.4, 1.1 Hz, 2H), 5.05-5.16 (m, 2H), 5.96 (ddt, J=16.8, 10.2, 6.6, 6.6 Hz, 1H), 7.56-7.62 (m, 1H), 8.03-8.11 (m, 2H).